Cas no 2172058-68-1 (1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid)

1-4-Bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid is a specialized synthetic intermediate primarily used in peptide and organic synthesis. Its key structural features include a brominated aromatic ring, an Fmoc-protected amino group, and a functionalized azetidine core with a hydroxyl and carboxylic acid moiety. This compound is particularly valuable for introducing constrained, heterocyclic motifs into target molecules, enhancing conformational control in drug design. The Fmoc group allows for orthogonal deprotection strategies, facilitating stepwise synthesis. The presence of both reactive carboxyl and hydroxyl groups enables further derivatization, making it a versatile building block for medicinal chemistry and materials science applications. Its well-defined reactivity profile ensures reliable performance in complex synthetic routes.
1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid structure
2172058-68-1 structure
Product Name:1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid
CAS No:2172058-68-1
MF:C26H21BrN2O6
MW:537.358746290207
CID:5783473
PubChem ID:165760333
Update Time:2025-06-12

1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-hydroxyazetidine-3-carboxylic acid
    • 2172058-68-1
    • EN300-1542510
    • 1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid
    • Inchi: 1S/C26H21BrN2O6/c27-15-9-10-20(23(30)29-13-26(34,14-29)24(31)32)22(11-15)28-25(33)35-12-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-11,21,34H,12-14H2,(H,28,33)(H,31,32)
    • InChI Key: MBNSTNMMRYJDBG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)(C1)O)=O

Computed Properties

  • Exact Mass: 536.05830g/mol
  • Monoisotopic Mass: 536.05830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 811
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 116Ų

1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid Pricemore >>

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Additional information on 1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid

Comprehensive Analysis of 1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172058-68-1)

The compound 1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172058-68-1) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxyazetidine core, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.

One of the key features of 1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid is its Fmoc-protected amino group, which is widely used in solid-phase peptide synthesis (SPPS). This protection strategy ensures high yield and purity during the synthesis of complex peptides, a topic that has gained traction in recent years due to the growing demand for peptide-based therapeutics. The compound's brominated aromatic ring further enhances its reactivity, enabling precise modifications for custom drug design.

In the context of current trends, 2172058-68-1 aligns with the rising interest in small-molecule inhibitors and bioconjugation techniques. Researchers are exploring its utility in developing PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology for targeted protein degradation. The hydroxyazetidine moiety in this compound is particularly noteworthy, as it contributes to improved metabolic stability and bioavailability—a critical factor in drug discovery.

From an SEO perspective, queries such as "Fmoc-protected amino acid applications" and "hydroxyazetidine derivatives in drug discovery" reflect the compound's relevance. Additionally, the demand for CAS No. 2172058-68-1 has surged among synthetic chemists investigating peptide-based vaccines and antibody-drug conjugates (ADCs). These applications highlight the compound's versatility and its role in advancing precision medicine.

Quality control and analytical characterization of 1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid are critical for ensuring its efficacy in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. The compound's stability under various conditions is also a subject of ongoing studies, particularly for optimizing storage and handling protocols.

In summary, 1-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172058-68-1) represents a sophisticated tool for researchers exploring peptide chemistry, drug design, and bioconjugation. Its unique structural attributes and broad applicability make it a compound of significant interest in both academic and industrial settings. As the field of targeted therapeutics continues to evolve, this molecule is poised to play a pivotal role in shaping future innovations.

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